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Compound of Interest

Compound Name: Dimethylglyoxime

Cat. No.: B607122 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Dimethylglyoxime (DMG), a dioxime derivative of butane-2,3-dione, stands as a cornerstone

reagent in analytical and coordination chemistry. Its remarkable ability to form stable, brightly

colored complexes with transition metals, most notably nickel, has cemented its place in both

qualitative and quantitative analysis. This technical guide provides an in-depth exploration of

the chemical properties of dimethylglyoxime, complete with detailed experimental protocols

and visual representations of its key reactions and applications.

Core Chemical and Physical Properties
Dimethylglyoxime, with the chemical formula CH₃C(NOH)C(NOH)CH₃, is a white crystalline

powder.[1][2] Its structure features two oxime functional groups, which are pivotal to its function

as a bidentate ligand, capable of coordinating to a central metal ion through its two nitrogen

atoms.[1][3] The neutral form is often abbreviated as dmgH₂ and its monoanionic form as

dmgH⁻.[1]

Physicochemical Data
A summary of the key quantitative properties of dimethylglyoxime is presented in the table

below for easy reference and comparison.
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Property Value Reference(s)

Molecular Formula C₄H₈N₂O₂

Molecular Weight 116.12 g/mol

Appearance White crystalline powder

Melting Point 240-241 °C (decomposes)

Boiling Point Decomposes

Density 1.37 g/cm³

Solubility in Water Low/Insoluble

Solubility in Organic Solvents

Soluble in alcohol, ether,

acetone, pyridine, and

methanol.

pKa₁ 10.60

pKa₂ 12.84

Coordination Chemistry and Metal Complexation
The most renowned chemical property of dimethylglyoxime is its reaction with nickel(II) ions

in a neutral or slightly alkaline solution to form a vibrant cherry-red precipitate of nickel(II)

dimethylglyoximate, [Ni(dmgH)₂]. This reaction is highly specific and sensitive, making it an

excellent method for the detection and quantification of nickel.

The structure of the nickel-dimethylglyoxime complex is a square planar geometry, where the

nickel ion is coordinated to the nitrogen atoms of two deprotonated dimethylglyoxime ligands.

This structure is further stabilized by intramolecular hydrogen bonds between the oxime groups

of the two DMG ligands.

Beyond nickel, dimethylglyoxime also forms complexes with other metal ions. For instance, it

produces a yellow precipitate with palladium(II) in dilute hydrochloric acid solutions. It can also

form colored complexes with copper, cobalt, and iron.

Reaction with Nickel(II) Ions
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The chemical equation for the precipitation of nickel with dimethylglyoxime is:

Ni²⁺ + 2 C₄H₈N₂O₂ → Ni(C₄H₇N₂O₂)₂ (s) + 2 H⁺

This reaction is typically carried out in an ammoniacal solution to neutralize the liberated

protons and drive the equilibrium towards the formation of the precipitate.

Below is a diagram illustrating the formation of the nickel-dimethylglyoxime complex.

Formation of Nickel-Dimethylglyoxime Complex

Ni²⁺

2 x dmgH₂

[Ni(dmgH)₂]

+ 2 dmgH₂

2 H⁺

Click to download full resolution via product page

Formation of the Nickel-Dimethylglyoxime complex.

Experimental Protocols
Detailed methodologies for key experiments involving dimethylglyoxime are provided below.

Preparation of 1% (w/v) Dimethylglyoxime Solution
A 1% solution of dimethylglyoxime is commonly used for the analysis of nickel.

Materials:

Dimethylglyoxime (1 g)
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95% Ethanol (100 mL)

Beaker

Graduated cylinder

Stirring rod

Procedure:

Weigh 1.0 g of dimethylglyoxime powder.

Measure 100 mL of 95% ethanol using a graduated cylinder.

Add the dimethylglyoxime powder to the ethanol in a beaker.

Stir the mixture with a glass rod until the dimethylglyoxime is completely dissolved.

Gravimetric Determination of Nickel
This protocol outlines the quantitative precipitation of nickel from a solution using

dimethylglyoxime.

Materials:

Nickel-containing sample solution (containing not more than 100 mg of Ni)

1% (w/v) Dimethylglyoxime solution in ethanol

Dilute ammonia solution (1:1)

Dilute hydrochloric acid (6 M)

Distilled water

Beakers (400 mL)

Sintered glass crucible (G3/G4)
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Watch glass

Stirring rod

Drying oven

Desiccator

Analytical balance

Procedure:

Accurately weigh a clean and dry sintered glass crucible.

Take a known volume of the nickel-containing sample solution in a 400 mL beaker.

Add approximately 50 mL of distilled water and 2 mL of 6 M hydrochloric acid.

Heat the solution to 60-80 °C. Do not boil.

Add an excess of the 1% dimethylglyoxime solution to the hot, acidic solution. A general

rule is to add about 20-25 mL for every 100 mg of nickel expected.

Slowly add dilute ammonia solution with constant stirring until the solution is slightly alkaline

(a faint smell of ammonia should be present). A scarlet red precipitate of nickel-

dimethylglyoxime will form.

Digest the precipitate by keeping the beaker on a water bath for about 30-60 minutes. This

process allows the precipitate particles to grow larger, making them easier to filter.

Allow the solution to cool to room temperature.

Filter the precipitate through the pre-weighed sintered glass crucible under suction.

Wash the precipitate several times with cold distilled water until the washings are free of

chloride ions (test with silver nitrate solution).

Dry the crucible containing the precipitate in an oven at 110-120 °C for at least one hour.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b607122?utm_src=pdf-body
https://www.benchchem.com/product/b607122?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607122?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cool the crucible in a desiccator and weigh it on an analytical balance.

Repeat the drying and weighing steps until a constant weight is obtained.

Calculate the mass of nickel in the sample using the gravimetric factor for nickel in nickel-

dimethylglyoxime (0.2032).

Calculation: Mass of Nickel (g) = Mass of Ni(C₄H₇N₂O₂)₂ precipitate (g) × 0.2032

Experimental Workflow for Gravimetric Analysis of
Nickel
The logical flow of the gravimetric analysis of nickel using dimethylglyoxime is depicted in the

following diagram.
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Workflow for Gravimetric Analysis of Nickel

Start: Nickel Sample Solution

Acidify with HCl and Heat (60-80°C)

Add excess 1% Dimethylglyoxime Solution

Precipitate Ni(dmgH)₂ by adding NH₄OH (alkaline pH)

Digest Precipitate on Water Bath

Cool to Room Temperature

Filter through Weighed Sintered Crucible

Wash Precipitate with Cold Water

Dry in Oven (110-120°C)

Cool in Desiccator and Weigh to Constant Mass

Calculate Mass of Nickel

End: Result

Click to download full resolution via product page

Workflow for the gravimetric determination of nickel.
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Conclusion
Dimethylglyoxime remains an indispensable tool in the arsenal of chemists and researchers.

Its specific and sensitive reaction with nickel, coupled with the ease of handling its precipitate,

ensures its continued relevance in analytical laboratories. The detailed understanding of its

chemical properties and the application of standardized experimental protocols are crucial for

obtaining accurate and reliable results in the analysis of nickel-containing samples and in the

synthesis of novel coordination complexes. This guide provides a foundational resource for

professionals seeking to leverage the unique chemical characteristics of dimethylglyoxime in

their research and development endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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